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Compound of Interest

Compound Name: 2-Phenylphenol

Cat. No.: B1666276

Proper disposal of 2-Phenylphenol is critical for laboratory safety and environmental
protection. This guide provides procedural, step-by-step information for researchers, scientists,
and drug development professionals to handle and dispose of this chemical responsibly.
Adherence to these protocols, in conjunction with institutional and regulatory guidelines, is
paramount.

Immediate Safety Protocols

Before handling or disposing of 2-Phenylphenol, ensure all safety measures are in place.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles or glasses as described by OSHA's eye and face protection
regulations, and a lab coat.[1] In case of insufficient ventilation or dust formation, use a
NIOSH-approved respirator.[1][2]

o Ventilation: Use only in a well-ventilated area.[1] Facilities should be equipped with an
eyewash station and a safety shower.[1]

o Handling: Avoid contact with skin and eyes.[1][3] Wash hands thoroughly after handling.[1]
Avoid the formation and inhalation of dust.[1][2][3] Do not eat, drink, or smoke when using
this product.[3]

Quantitative Safety Data

The following table summarizes key quantitative safety and hazard data for 2-Phenylphenol.
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Property Value Source(s)
Oral LD50 (Rat) 2,000 - 2,700 mg/kg [1]
Oral LD50 (Mouse) 1,050 mg/kg [1]
Dermal Draize Test (Rabbit) 20 mg/24H (Moderate) [1]
Eye Draize Test (Rabbit) 50 ug/24H (Severe) [1]
Flash Point 123 °C (253.4 °F) [1]
Lower Explosion Limit 1.40% vol [1]
Upper Explosion Limit 9.50% vol [1]
Spill Isolation (Solids) At least 25 meters (75 feet) [4]

UN Number: 3077
Transport Classification (Environmentally Hazardous [2][5]

Substance)

Step-by-Step Disposal Procedure

Follow this systematic process for the safe disposal of 2-Phenylphenol waste.
Step 1: Waste Segregation

o Collect 2-Phenylphenol waste in its original container or a designated, compatible, and
sealable container.[3][6]

» Do not mix 2-Phenylphenol with other waste streams, especially incompatible materials like
strong oxidizing agents (e.g., perchlorates, nitrates) and strong bases.[1][3][7]

Step 2: Containerization and Labeling
o Ensure the waste container is kept tightly closed.[3]

o Clearly label the container with "Hazardous Waste" and the full chemical name, "2-
Phenylphenol."[6] Follow any additional labeling requirements from your institution's
Environmental Health and Safety (EHS) department.
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Step 3: Temporary Storage

Store the sealed waste container in a cool, dry, and well-ventilated area.[1][3]

The storage location should be away from incompatible substances, heat, and ignition
sources.[1]

Step 4: Final Disposal

2-Phenylphenol waste must not be disposed of in regular trash or poured down the drain.[3]
[5][7] Discharge into the environment must be avoided.[3]

The primary recommended disposal method is to offer surplus and non-recyclable solutions
to a licensed disposal company.[2][3]

An alternative is to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[2][3]

Always handle waste disposal in accordance with local, state, and federal regulations.[3][8]
Contact your EHS department, local EPA office, or a licensed hazardous waste contractor for
specific guidance and to arrange for pickup.[3][7]

Contaminated packaging and uncleaned containers should be treated as the product itself
and disposed of as unused product.[2][3]

Spill Management Protocol

In the event of a 2-Phenylphenol spill, immediate and correct action is required to mitigate

risks.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and
control entry.[7]

Eliminate Ignition Sources: Remove all sources of ignition from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.[1][7]

Containment: Prevent the spill from spreading or entering drains and waterways.[3][8]
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e Cleanup Procedure for Solid Spills:
o Moisten the spilled material with alcohol to prevent dust from becoming airborne.[4][7]
o Carefully sweep up or use a HEPA-filter vacuum to collect the dampened material.[1][7]
o Place the collected waste into a suitable, labeled container for disposal.[1][4][7]

e Decontamination:
o Use absorbent paper dampened with alcohol to pick up any remaining material.[4]

o Wash the contaminated surface first with alcohol, followed by a thorough wash with a
strong soap and water solution.[4][7]

o Waste Disposal:

o Seal all contaminated materials (absorbent paper, used PPE, etc.) in a vapor-tight plastic
bag for disposal as hazardous waste.[4]

 Verification: Do not re-enter the contaminated area without proper PPE until a safety officer
or other responsible person has verified that the area has been properly cleaned.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Phenylphenol.
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Start: 2-Phenylphenol Waste @

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

Follow Spill Management Protocol

Step 2: Segregate Waste
- Do not mix with other chemicals
- Keep in original or designated container

Step 3: Label Container
- 'Hazardous Waste'
- '2-Phenylphenol’

Step 4: Store Securely
- Cool, dry, well-ventilated area
- Away from incompatible materials

Step 5: Arrange for Disposal
- Contact licensed waste disposal company
- Follow institutional EHS guidelines

@e Disposed Compliantly

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Phenylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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